Cas no 1805254-44-7 (3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805254-44-7
• MF: C₉H₄BrF₅N₂
• MW: 315.03747844696
• CID: 4868155
• Update Time: 2025-06-07

3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H4BrF5N2/c10-5-3-4(1-2-16)7(9(13,14)15)17-6(5)8(11)12/h3,8H,1H2
• InChI Key： ZONXMNHNAQCIPZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC#N)C(C(F)(F)F)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile

Recent Advances in the Application of 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile (CAS: 1805254-44-7) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile (CAS: 1805254-44-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substitutions, exhibits remarkable chemical properties that make it a valuable building block for drug discovery and material science applications. Recent studies have highlighted its role in facilitating the construction of complex molecular architectures with enhanced biological activity and improved pharmacokinetic profiles.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent kinase inhibitors targeting cancer-related pathways. The researchers utilized the bromo-substitution at the 3-position for efficient palladium-catalyzed cross-coupling reactions, while the electron-withdrawing trifluoromethyl group at the 6-position significantly enhanced the compound's metabolic stability. The study reported a series of derivatives showing nanomolar activity against specific tyrosine kinases, with improved selectivity profiles compared to existing therapeutics.

In agrochemical research, 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile has shown promise as a precursor for novel fungicides. A recent patent application (WO2023051234) describes its transformation into compounds exhibiting exceptional activity against phytopathogenic fungi, particularly those affecting cereal crops. The presence of fluorine atoms in the molecule contributes to enhanced lipophilicity and membrane permeability, critical factors for effective fungicidal action. Field trials conducted in 2023 demonstrated superior rainfastness and residual activity compared to commercial standards.

The synthetic accessibility of this compound has been significantly improved through recent methodological advances. A 2024 publication in Organic Process Research & Development details an optimized continuous-flow synthesis route that achieves >85% yield with excellent purity (>99%). This scalable approach addresses previous challenges associated with the preparation of multi-fluorinated pyridine derivatives, particularly regarding regioselectivity and purification. The new protocol employs mild reaction conditions and minimizes the use of hazardous reagents, aligning with green chemistry principles.

Structural studies using X-ray crystallography and computational modeling have provided insights into the molecular interactions of derivatives containing this scaffold. The planar pyridine core, combined with the strategic fluorine substitutions, creates a distinctive electronic profile that facilitates strong binding to biological targets while maintaining favorable physicochemical properties. These findings, published in a 2024 issue of ChemMedChem, suggest broad potential for this structural motif in fragment-based drug discovery programs.

Ongoing research is exploring the application of 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile in radiopharmaceutical development, where its ability to undergo efficient isotopic exchange with fluorine-18 presents opportunities for PET tracer synthesis. Preliminary results presented at the 2024 International Symposium on Radiopharmaceutical Sciences indicate promising in vivo stability and target specificity for oncology imaging applications.

As the understanding of this compound's reactivity and biological potential continues to expand, it is increasingly recognized as a versatile tool in medicinal chemistry. Future research directions include exploration of its use in PROTAC design and as a core structure for allosteric modulators of protein-protein interactions. The compound's commercial availability and well-characterized properties position it as an important resource for both academic and industrial research programs in chemical biology and pharmaceutical development.